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Compound of Interest

Compound Name: Sco-peg3-NH2

Cat. No.: B12376608 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and regulatory

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of Sco-
peg3-NH2, a cleavable antibody-drug conjugate (ADC) linker. Adherence to these protocols is

essential for maintaining a safe research environment.

Chemical and Physical Properties
A comprehensive understanding of a substance's properties is the foundation of its safe

handling and disposal. While a specific Safety Data Sheet (SDS) for Sco-peg3-NH2 is not

readily available, data from suppliers and analogous compounds provide the following

information.

Property Value Reference

Molecular Formula C17H30N2O5 [1]

Molecular Weight 342.44 g/mol [2]

CAS Number 2141976-29-4 [1][2]

Appearance Solid

Storage
Store at -20°C in a dry, cool,

and dark place.
[1]

Primary Use
Cleavable ADC linker for

copper-free click chemistry.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12376608?utm_src=pdf-interest
https://www.benchchem.com/product/b12376608?utm_src=pdf-body
https://www.benchchem.com/product/b12376608?utm_src=pdf-body
https://www.benchchem.com/product/b12376608?utm_src=pdf-body
https://immunomart.com/product/sco-peg3-nh2/
https://nebulabio.com/index.php/syndelclick/6906.html
https://immunomart.com/product/sco-peg3-nh2/
https://nebulabio.com/index.php/syndelclick/6906.html
https://immunomart.com/product/sco-peg3-nh2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on the Safety Data Sheet for the closely related compound SCO-PEG3-NHS, Sco-
peg3-NH2 is not expected to be classified as a hazardous substance. However, it is crucial to

handle all laboratory chemicals with appropriate care and to follow established safety protocols.

Core Disposal Protocol: A Step-by-Step Approach
The following procedures outline the recommended steps for the safe disposal of Sco-peg3-
NH2 in various forms.

Disposal of Unused or Waste Sco-peg3-NH2 (Solid)
For the disposal of solid Sco-peg3-NH2, whether it is expired, surplus, or contaminated:

Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing appropriate PPE, including safety goggles with side shields, chemical-resistant

gloves, and a lab coat.

Containerization: Place the solid Sco-peg3-NH2 into a clearly labeled, sealed container. The

label should include the chemical name ("Sco-peg3-NH2"), the amount, and the date of

disposal.

Waste Stream: Dispose of the container in the designated non-hazardous solid chemical

waste stream provided by your institution's Environmental Health and Safety (EHS)

department. Do not mix with other waste types unless explicitly permitted by your institution's

guidelines.

Documentation: Record the disposal in your laboratory's chemical inventory and waste logs.

Disposal of Sco-peg3-NH2 in Solution
For solutions containing Sco-peg3-NH2:

Personal Protective Equipment (PPE): Wear appropriate PPE as described above.

Waste Collection: Collect the solution in a designated, sealed, and clearly labeled waste

container. The label should detail all components of the solution and their approximate

concentrations.
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Segregation: Do not mix the Sco-peg3-NH2 solution with other chemical waste streams

unless you have confirmed their compatibility.

Disposal Route: Dispose of the container through your institution's chemical waste

management program.

Disposal of Contaminated Materials
Any materials that have come into contact with Sco-peg3-NH2, such as pipette tips, weighing

paper, or absorbent pads from a spill, should be considered contaminated.

Collection: Place all contaminated solid materials into a designated, sealed waste bag or

container.

Labeling: Clearly label the container as "Solid Waste Contaminated with Sco-peg3-NH2."

Disposal: Dispose of the container according to your institution's procedures for chemically

contaminated solid waste.

Decontamination of Empty Containers
Containers that previously held Sco-peg3-NH2 must be properly decontaminated before

disposal or reuse.

Triple Rinsing: Rinse the empty container three times with a suitable solvent in which Sco-
peg3-NH2 is soluble (e.g., ethanol or isopropanol).

Rinsate Collection: Collect all rinsate and dispose of it as chemical waste, following the

procedure for solutions.

Final Disposal: After triple rinsing, the container can typically be disposed of as regular

laboratory glass or plastic waste. Be sure to deface or remove the original label.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of Sco-
peg3-NH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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